Tris(dimethyl(norbornenylethyl)silyloxy&

• CAS No.: 307496-41-9
• Molecular Formula: C68H120O12Si10
• Molecular Weight: 1410.5 g/mol
• IUPAC Name: 2-(2-bicyclo[2.2.1]hept-5-enyl)ethyl-[[7,14-bis[[2-(2-bicyclo[2.2.1]hept-5-enyl)ethyl-dimethylsilyl]oxy]-1,3,5,7,9,11,14-heptacyclopentyl-2,4,6,8,10,12,13,15,16-nonaoxa-1,3,5,7,9,11,14-heptasilatricyclo[7.3.3.15,11]hexadecan-3-yl]oxy]-dimethylsilane
• InChI: InChI=1S/C68H120O12Si10/c1-81(2,44-41-59-50-53-35-38-56(59)47-53)69-84(62-21-7-8-22-62)72-87(65-27-13-14-28-65)74-85(63-23-9-10-24-63,70-82(3,4)45-42-60-51-54-36-39-57(60)48-54)76-89(67-31-17-18-32-67)77-86(64-25-11-12-26-64,71-83(5,6)46-43-61-52-55-37-40-58(61)49-55)75-88(73-84,66-29-15-16-30-66)79-90(78-87,80-89)68-33-19-20-34-68/h35-40,53-68H,7-34,41-52H2,1-6H3
• InChI Key: OMMGNBGSBUGDRL-UHFFFAOYSA-N
• SMILES: C[Si](C)(CCC1CC2CC1C=C2)O[Si]3(O[Si]4(O[Si]5(O[Si](O3)(O[Si](O[Si](O5)(O[Si](O4)(C6CCCC6)O[Si](C)(C)CCC7CC8CC7C=C8)C9CCCC9)(C1CCCC1)O[Si](C)(C)CCC1CC2CC1C=C2)C1CCCC1)C1CCCC1)C1CCCC1)C1CCCC1

Description

Tris(dimethyl(norbornenylethyl)silyloxy)-POSS® (CAS 307496-41-9) is a polyhedral oligomeric silsesquioxane (POSS) derivative characterized by a hybrid organic-inorganic structure. Its molecular formula is C₆₈H₁₂₀O₁₂Si₁₀, with a molecular weight of 1410.53 g/mol. The compound exists as a colorless liquid with a density of 1.024 g/mL at 25°C . The norbornenylethyl substituents confer rigidity and reactivity, making it suitable for advanced material applications such as high-performance polymers, nanocomposites, and catalysts. POSS derivatives are valued for enhancing thermal stability, mechanical strength, and chemical resistance in host matrices.

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural and Functional Differences

The table below compares Tris(dimethyl(norbornenylethyl)silyloxy)-POSS® with structurally related silsesquioxanes and siloxanes:

Compound	CAS	Molecular Formula	Key Substituents	Physical State	Applications
Tris(dimethyl(norbornenylethyl)silyloxy)-POSS®	307496-41-9	C₆₈H₁₂₀O₁₂Si₁₀	Norbornenylethyl (rigid, reactive)	Colorless liquid	Polymer crosslinking, nanocomposites
Cyclohexenyl-POSS®	307496-29-3	C₄₁H₇₂O₁₂Si₈	Cyclohexenyl (flexible, hydrophobic)	Solid/Liquid (varies)	Hydrophobic coatings, drug delivery
Biphenyl-vinyl-POSS®	312693-49-5	C₄₉H₇₆O₁₃Si₉	Biphenyl-vinyl (π-conjugated)	Solid	Optoelectronics, conductive materials
Methacryloxypropyl tris(dimethylsilyloxy)silane	17096-08-1	C₁₃H₃₂O₆Si₄	Methacryloxypropyl (polymerizable)	Liquid	Dental resins, photopolymers
1-(Trimethylsilyloxy)-1,3-butadiene	6651-43-0	C₇H₁₄OSi	Trimethylsilyloxy (small, volatile)	Liquid	Monomer for silicones, protecting groups

Key Comparative Insights

• Reactivity: The norbornenylethyl group in Tris(dimethyl(norbornenylethyl)silyloxy)-POSS® enables ring-opening metathesis polymerization (ROMP), a feature absent in Cyclohexenyl-POSS® or Biphenyl-vinyl-POSS® . Methacryloxypropyl tris(dimethylsilyloxy)silane (CAS 17096-08-1) contains methacrylate groups, allowing radical polymerization, which contrasts with the ROMP-compatible norbornenyl groups .
• Thermal and Mechanical Properties: Norbornenylethyl substituents enhance thermal stability (>300°C) compared to Cyclohexenyl-POSS® (decomposition ~250°C) due to the rigid bicyclic structure . Biphenyl-vinyl-POSS® exhibits superior π-π stacking, beneficial for conductive materials but less thermally stable than norbornenyl derivatives .
• Applications: Tris(dimethyl(norbornenylethyl)silyloxy)-POSS® is ideal for aerospace composites requiring high thermal resistance . Methacryloxypropyl tris(dimethylsilyloxy)silane is optimized for UV-curable coatings and dental materials due to its crosslinking efficiency .

Research Findings and Trends

Recent studies highlight the growing use of Tris(dimethyl(norbornenylethyl)silyloxy)-POSS® in stimuli-responsive materials. For example, its ROMP reactivity enables shape-memory polymers for 4D printing . In contrast, Cyclohexenyl-POSS® is increasingly used in hydrophobic drug carriers due to its lipophilicity .